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Compound of Interest

Compound Name:
1-Amino-2-naphthol-4-sulfonic

acid

Cat. No.: B093659 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 4-Amino-3-hydroxy-1-

naphthalenesulfonic acid, a versatile chemical compound with significant applications in dye

manufacturing, analytical chemistry, and materials science. This guide is intended for

researchers, scientists, and professionals in drug development who require detailed

information on its properties, synthesis, and applications.

Chemical Identity and Properties
The compound commonly known as 1-Amino-2-naphthol-4-sulfonic acid is systematically

named according to IUPAC nomenclature as 4-Amino-3-hydroxy-1-naphthalenesulfonic acid. It

is also frequently referred to as 1,2,4-acid.

Physicochemical Data
The key quantitative properties of 4-Amino-3-hydroxy-1-naphthalenesulfonic acid are

summarized in the table below.
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Property Value Source(s)

IUPAC Name

4-Amino-3-

hydroxynaphthalene-1-sulfonic

acid

CAS Number 116-63-2

Molecular Formula C₁₀H₉NO₄S

Molecular Weight 239.25 g/mol

Appearance
White, gray, or pinkish

crystalline powder/needles.

Melting Point
290-295 °C (with

decomposition)

pKa (Predicted)
-0.13 ± 0.40 (for sulfonic acid

group)

Solubility

Insoluble in cold water,

alcohol, ether, and benzene.

Soluble in alkaline solutions

and hot sodium bisulfite

solution. The sodium salt is

soluble in hot water.

Spectral Data
Infrared (IR) Spectrum: The NIST Chemistry WebBook provides a reference IR spectrum for

this compound, which can be used for identification and quality control.

¹H NMR Spectrum: Reference ¹H NMR spectral data is available for structural confirmation.

Experimental Protocols
This section details methodologies for the synthesis and key applications of 4-Amino-3-

hydroxy-1-naphthalenesulfonic acid.
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Synthesis via Reduction of Nitroso-β-naphthol
A well-established and reliable method for the preparation of 4-Amino-3-hydroxy-1-

naphthalenesulfonic acid is documented in Organic Syntheses. The procedure involves the

treatment of nitroso-β-naphthol with sodium bisulfite and subsequent acid-mediated

rearrangement.

Materials:

Nitroso-β-naphthol

Sodium bisulfite (NaHSO₃) solution

Concentrated sulfuric acid (H₂SO₄)

Water

Ethanol

Ether

Procedure:

A solution of sodium bisulfite is prepared in water.

Nitroso-β-naphthol is added to the stirred bisulfite solution. The mixture is stirred until the

nitroso compound is fully dissolved, forming a dark solution.

The resulting solution is filtered to remove any tarry by-products.

The clear filtrate is diluted with water in a large vessel.

While stirring vigorously, concentrated sulfuric acid is slowly added. The temperature of the

mixture will rise.

The mixture is allowed to stand for several hours, protected from light, during which time the

product precipitates as a stiff paste.

The precipitate is collected by filtration and washed thoroughly with water.
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For purification, the moist product can be extracted with ethanol to remove colored

impurities.

The purified product is washed with ethanol and ether and then dried to a constant weight,

yielding a light gray or white powder.

Analytical Reagent for Phosphate Determination
This compound is a key reagent in the sensitive colorimetric determination of phosphate and

silicate, often referred to as the silicomolybdate method.

Preparation of Reagent Solution:

Solution A (Molybdate Solution): Dissolve ammonium molybdate in distilled water. Carefully

add concentrated sulfuric acid.

Solution B (Reducing Agent): Dissolve 0.2 g of 4-Amino-3-hydroxy-1-naphthalenesulfonic

acid, 1.2 g of sodium bisulfite (NaHSO₃), and 1.2 g of sodium sulfite (Na₂SO₃) in 100 mL of

distilled water. Note: Pre-formulated reagent mixtures are commercially available and offer

convenience and consistency.

Analytical Procedure for Phosphate:

To the aqueous sample containing phosphate, add the acidic molybdate solution (Solution

A). This forms a yellow phosphomolybdate complex.

Add the 4-Amino-3-hydroxy-1-naphthalenesulfonic acid reducing agent solution (Solution B).

Allow the reaction to proceed for a set time (e.g., 10 minutes) for color development. The

phosphomolybdate complex is reduced to a stable, intensely colored molybdenum blue

complex.

Measure the absorbance of the blue solution using a spectrophotometer at a specific

wavelength (typically around 880 nm).

Quantify the phosphate concentration by comparing the absorbance to a calibration curve

prepared with known phosphate standards.
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Functionalization of Graphene Oxide
Recent research has focused on using this compound to functionalize graphene oxide (GO) for

applications in catalysis and adsorption. This process creates a heterogeneous nanocatalyst or

adsorbent material (GO-ANSA).

Materials:

Graphene oxide (GO), synthesized via a modified Hummers' method

4-Amino-3-hydroxy-1-naphthalenesulfonic acid

Dimethylformamide (DMF)

Sodium nitrite (NaNO₂)

Procedure:

Disperse a known weight of graphene oxide (e.g., 0.1 g) in DMF using ultrasonication to

create a uniform suspension.

Add 4-Amino-3-hydroxy-1-naphthalenesulfonic acid to the GO suspension.

In a separate vessel, dissolve sodium nitrite in a minimal amount of water.

Add the sodium nitrite solution to the GO/sulfonic acid mixture. The reaction is typically

facilitated by ultrasonication for a period (e.g., 30 minutes).

The mixture is then stirred at a controlled temperature (e.g., 45°C) for an extended period

(e.g., 24 hours) to ensure complete reaction.

The resulting functionalized graphene oxide (GO-ANSA) is collected by filtration, washed to

remove unreacted reagents, and dried.

Visualization of Workflows and Pathways
The following diagrams, rendered using DOT language, illustrate key experimental and logical

workflows involving 4-Amino-3-hydroxy-1-naphthalenesulfonic acid.
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Synthesis Workflow
This diagram outlines the primary steps for the chemical synthesis of the target compound from

β-naphthol.
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Caption: Chemical synthesis route for 4-Amino-3-hydroxy-1-naphthalenesulfonic acid.

Analytical Workflow for Phosphate Determination
This workflow illustrates the use of the compound as a reagent in the colorimetric analysis of

phosphate.
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Caption: Workflow for the colorimetric determination of phosphate.
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Logical Relationship in Graphene Oxide
Functionalization
This diagram shows the logical steps and components involved in the functionalization of

graphene oxide to produce a versatile nanocatalyst.
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[https://www.benchchem.com/product/b093659#iupac-name-for-1-amino-2-naphthol-4-
sulfonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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